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Compound of Interest

Compound Name: 11,15-Dimethylhexadecan-7-one

CAS No.: 71172-52-6

Cat. No.: B1267801

Get Quote

Introduction & Significance
In the high-precision world of pharmaceutical manufacturing, the purity of lipid-based excipients

and active pharmaceutical ingredients (APIs) is paramount. 11,15-Dimethylhexadecan-7-one
(also known as 2,6-Dimethyl-10-hexadecanone) is primarily utilized as an analytical reference

standard. It allows quality control (QC) scientists to identify and quantify isomeric impurities that

may arise during the industrial synthesis of isoprenoid chains, such as the phytyl tail of Vitamin

E.

Unlike linear fatty ketones, the 11,15-dimethyl branching pattern introduces specific steric bulk

that alters its interaction with hydrophobic pockets in proteins and stationary phases in

chromatography, making it a distinct marker in complex lipid mixtures.

Chemical Structure & Physical Properties[1][2]
Structural Analysis
The molecule consists of a 16-carbon backbone with a ketone functionality at position 7 and

two methyl substituents at positions 11 and 15.
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Head Group: A linear hexyl chain (C1–C6) attached to the carbonyl carbon (C7).

Tail Group: A 4,8-dimethylnonyl chain attached to the other side of the carbonyl. This tail is

structurally analogous to a hydrogenated terpene fragment (homotetrahydrogeranyl).

Stereochemistry: Carbon 11 is a chiral center. Synthetic samples are typically racemic

mixtures (

), while biological samples (if isolated) may possess specific stereochemistry.

Physicochemical Data
The following properties are derived from experimental data of homologous series and

computational models (ACD/Labs, EPISuite).

Property Value Notes

IUPAC Name
11,15-Dimethylhexadecan-7-

one
Preferred IUPAC name (PIN)

Synonym
2,6-Dimethyl-10-

hexadecanone
Based on reverse numbering

CAS Number 71172-52-6 Unique Identifier

Molecular Formula Isomer of Phytone

Molecular Weight 268.48 g/mol

Physical State Colorless to Pale Yellow Liquid At 25°C

Boiling Point 315°C - 320°C Predicted at 760 mmHg

Density 0.835 ± 0.05 g/cm³ Typical for branched ketones

LogP (Octanol/Water) ~7.5 Highly Lipophilic

Flash Point >110°C
Non-volatile under standard

conditions

Solubility
Soluble in Hexane, DCM,

Ethanol
Insoluble in Water
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Synthetic Methodology
The synthesis of 11,15-dimethylhexadecan-7-one requires the precise coupling of a linear

acyl component with a branched alkyl fragment. The most robust route involves a Grignard

coupling between a heptanoyl electrophile and a branched alkylmagnesium halide.

Retrosynthetic Analysis
Disconnection: C7–C8 bond (Alpha to carbonyl).

Synthon A (Electrophile): Heptanoyl Chloride (providing C1–C7).

Synthon B (Nucleophile): 4,8-Dimethylnonylmagnesium bromide (providing C8–C16).

Protocol: Grignard Coupling Route
This protocol ensures high regioselectivity and minimizes the formation of tertiary alcohol

byproducts (a common issue when using esters).

Step 1: Preparation of 4,8-Dimethylnonyl Bromide

Starting Material: Dihydrocitronellol (3,7-dimethyloctanol).

Chain Extension: Convert alcohol to bromide (

), then to nitrile (

), then hydrolysis to acid, reduction to alcohol (4,8-dimethylnonanol), and final bromination.

Result: 1-Bromo-4,8-dimethylnonane.

Step 2: Formation of Grignard Reagent

Reagents: 1-Bromo-4,8-dimethylnonane (1.0 eq), Magnesium turnings (1.2 eq), Iodine (cat.),

anhydrous THF.

Procedure: Initiate reaction under

atmosphere at 40°C. Reflux for 2 hours to ensure complete formation of the Grignard
reagent (
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).

Step 3: Acylation with Heptanoyl Chloride

Catalyst:

or

(1-3 mol%) is required to catalyze the ketone formation and prevent over-addition to the
alcohol.

Procedure:

Cool the Grignard solution to -78°C.

Add Heptanoyl chloride (1.0 eq) dropwise.

Allow to warm to 0°C over 4 hours.

Quench: Saturated

solution.

Purification: Silica gel chromatography (Hexane:Ethyl Acetate 95:5).

Synthesis Workflow Diagram
The following diagram illustrates the convergent synthesis pathway.
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Figure 1: Convergent synthesis of 11,15-Dimethylhexadecan-7-one via Copper-catalyzed

Grignard acylation.

Analytical Characterization & Quality Control
To validate the identity of 11,15-Dimethylhexadecan-7-one, the following spectral signatures

are diagnostic.

Mass Spectrometry (GC-MS)
Molecular Ion (

): m/z 268.[1]

McLafferty Rearrangement:

Cleavage beta to the carbonyl is the dominant fragmentation pathway.

Fragment A: m/z 113 (Heptanoyl fragment + H).

Fragment B: m/z 155 (Alkene from the longer chain).

Base Peak: Often m/z 58 or 71 depending on ionization energy, but the m/z 113 peak is

characteristic of the heptanoyl head group.

Nuclear Magnetic Resonance (NMR)
NMR (500 MHz,

):

2.38 (t, 4H):

-methylene protons adjacent to ketone (

).

0.86 (d, 6H): Terminal isopropyl methyls (C15, C16).

0.84 (d, 3H): Methyl at C11.
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1.25 (m, bulk): Methylene backbone.

NMR:

211.5: Carbonyl carbon (

).

42.0 - 44.0:

-carbons.

Biological & Pharmaceutical Relevance
Impurity Profiling in Vitamin Synthesis
The primary industrial relevance of 11,15-dimethylhexadecan-7-one is as a Process Impurity.

Context: During the synthesis of Isophytol (a precursor to Vitamin E and K), side reactions

involving the rearrangement of farnesyl or geranyl intermediates can lead to "mis-

methylated" ketones.

Detection: Regulatory bodies (FDA, EMA) require the identification of all impurities >0.1% in

API. This molecule serves as a standard to prove that a specific peak in the gas

chromatogram is not the active pharmaceutical ingredient but a benign structural isomer.

Pheromone Biochemistry
While not the primary pheromone for a major pest, methyl-branched ketones are established

semiochemicals in the order Hymenoptera (sawflies, ants).

Analogy: It is structurally related to the pheromones of the pine sawfly (Diprion pini), which

utilizes similar methylated chains (e.g., diprionyl acetate).

Research Use: Entomologists use this ketone to study the structure-activity relationship

(SAR) of olfactory receptors in insects, testing how shifting the ketone position (e.g., from C2

to C7) affects behavioral response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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